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Compound of Interest

Compound Name: BW-723C86
CAS No.: 160521-72-2
Cat. No.: B1668156

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and pharmacological profile of BW-723C86, a selective 5-HT2B receptor agonist. The
information is intended to support researchers and professionals in the fields of pharmacology,
neuroscience, and drug development in their understanding and utilization of this compound.

Chemical Structure and Physicochemical Properties

BW-723C86, with the IUPAC name 1-[5-(2-Thienylmethoxy)-1H-indol-3-yl]propan-2-amine, is a
tryptamine derivative.[1] Its chemical structure is characterized by an indole core substituted at
the 5-position with a thienylmethoxy group and at the 3-position with a 2-aminopropyl group.

Table 1: Physicochemical Properties of BW-723C86
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Property Value Reference

1-[5-(2-Thienylmethoxy)-1H-
IUPAC Name ) } [1]
indol-3-yl]propan-2-amine

Molecular Formula C16H18N20S [1]
Molecular Weight 286.39 g/mol [1]
CAS Number 160521-72-2 [1]
CC(N)Cclc[nH]c2cc(OCC3=C
SMILES
C=CS3)cccl2
Appearance Solid powder
Purity >98%

Pharmacological Properties

BW-723C86 is a potent and selective agonist of the serotonin 5-HT2B receptor. Its
pharmacological activity is primarily mediated through its interaction with this receptor subtype.

Receptor Binding Affinity and Selectivity

BW-723C86 exhibits high affinity for the human 5-HT2B receptor, with reported Ki values in the
low nanomolar range. It displays significant selectivity for the 5-HT2B receptor over other
serotonin receptor subtypes, particularly the 5-HT2A and 5-HT2C receptors. While it is a mixed
5-HT2B/5-HT2C agonist, it is approximately three times more selective for the 5-HT2B
receptor. Its selectivity over the 5-HT2A receptor is reported to be over 200-fold.

Table 2: Receptor Binding Affinity Profile of BW-723C86

Selectivity vs. 5-

Receptor Subtype Ki (nM) e Reference
5-HT2B ~1-5

5-HT2A ~80 >100-fold

5-HT2C ~500 ~3-fold
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Functional Activity

As a 5-HT2B receptor agonist, BW-723C86 stimulates downstream signaling pathways upon
receptor binding. Functional assays have demonstrated that it activates 5-HT2B-mediated
intracellular calcium mobilization with EC50 values in the low nanomolar range. This activation
of the Gg/11 pathway leads to the activation of phospholipase C (PLC), which in turn catalyzes
the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in an
increase in intracellular calcium levels.

Signaling Pathways

The primary signaling pathway activated by BW-723C86 is the canonical Gg/11-PLC pathway.
However, recent evidence suggests a potential link to the Aryl Hydrocarbon Receptor (AhR)
pathway.

Canonical 5-HT2B Receptor Signaling
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Canonical 5-HT2B Receptor Signaling Pathway
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Caption: Canonical 5-HT2B receptor signaling cascade initiated by BW-723C86.
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Proposed Link to Aryl Hydrocarbon Receptor (AhR)
Pathway

Recent studies suggest that BW-723C86-mediated activation of the 5-HT2B receptor can lead
to the transcriptional activation of the Aryl Hydrocarbon Receptor (AhR). The precise molecular
mechanism connecting these two pathways is still under investigation.
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Proposed BW-723C86-Induced 5-HT2B-AhR Pathway
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Caption: Proposed signaling pathway linking 5-HT2B receptor activation to AhR.
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Experimental Protocols

BW-723C86 has been extensively used in preclinical studies to investigate the role of the 5-
HT2B receptor in various physiological and pathological processes, particularly in models of
anxiety.

In Vivo Models of Anxiety

This test is used to assess anxiolytic-like effects by measuring the time a rat spends in social
interaction with an unfamiliar partner. An increase in interaction time is indicative of an
anxiolytic effect.

Experimental Workflow:
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Rat Social Interaction Test Workflow

Acclimatize Rats

Administer BW-723C86
(e.g., 3-10 mg/kg, s.c.)
or Vehicle

30-minute Pre-treatment
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Place Rats in Pairs
in a Novel Arena

Record Social Interaction
(e.g., sniffing, following)
for a Set Duration

Analyze Data:
Time Spent in Social Interaction

End of Experiment

Click to download full resolution via product page

Caption: Workflow for the rat social interaction test with BW-723C86.
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Detailed Methodology:

e Animals: Male rats are typically used and are housed in pairs or groups.
o Apparatus: A novel, dimly lit open-field arena.

e Procedure:

o Rats are administered BW-723C86 (e.g., 3-10 mg/kg, subcutaneously) or vehicle 30
minutes before testing.

o Pairs of unfamiliar rats (one treated, one untreated, or both treated depending on the
experimental design) are placed in the center of the arena.

o Behavior is recorded for a predetermined period (e.g., 10 minutes).

o The total time spent in active social interaction (e.g., sniffing, grooming, following) is
scored by a trained observer or using automated tracking software.

» Data Analysis: The mean time of social interaction is compared between the BW-723C86-
treated group and the vehicle-treated control group.

This operant conditioning-based test assesses anxiolytic-like activity by measuring the
suppression of responding for a reward when it is paired with a punishment (e.g., a mild foot
shock). Anxiolytic compounds increase the number of punished responses.

Experimental Workflow:

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1668156/docs?utm_src=pdf-body#bw-723c86-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1668156/docs?utm_src=pdf-body#bw-723c86-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Geller-Seifter Conflict Test Workflow
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Caption: Workflow for the Geller-Seifter conflict test with BW-723C86.
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Detailed Methodology:

e Animals: Food- or water-deprived rats are used.

o Apparatus: An operant conditioning chamber equipped with a lever, a food/liquid dispenser,
and a grid floor for delivering foot shocks.

e Procedure:

o

Rats are first trained to press a lever for a reward (e.g., food pellet or sweetened liquid).

[e]

Once the behavior is established, a conflict component is introduced where lever presses
are intermittently punished with a mild foot shock.

[e]

On the test day, rats are administered BW-723C86 (e.g., 10-30 mg/kg, intraperitoneally) or
vehicle 30 minutes prior to the session.

[e]

The number of lever presses during the punished periods is recorded.

o Data Analysis: The number of punished responses is compared between the drug-treated
and vehicle-treated groups.

Pharmacokinetics and Metabolism

Limited information is publicly available regarding the detailed pharmacokinetic profile and
metabolism of BW-723C86. It is described as being orally active. Further studies are required
to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.
In vitro metabolism studies using liver microsomes and recombinant cytochrome P450
enzymes would be necessary to identify the specific enzymes involved in its biotransformation.

Conclusion

BW-723C86 is a valuable pharmacological tool for investigating the physiological and
pathological roles of the 5-HT2B receptor. Its selectivity for this receptor subtype, coupled with
its demonstrated in vivo activity in models of anxiety, makes it a compound of significant
interest for researchers in neuroscience and drug discovery. The emerging link to the Aryl
Hydrocarbon Receptor pathway opens new avenues for research into the complex signaling
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mechanisms modulated by this compound. Further elucidation of its pharmacokinetic and
metabolic profile will be crucial for its potential future development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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